Cas no 1321924-70-2 (VTX-27)

• Product Name: VTX-27
• CAS No: 1321924-70-2
• MF: C₂₀H₂₄ClFN₆O
• MW: 418.8956
• CID: 1124073
• PubChem ID: 53354074
• Update Time: 2024-11-02

VTX-27 Chemical and Physical Properties

Names and Identifiers

• VTX-27
• HXWARSZQGAFXJM-MGPUTAFESA-N
• C20H24ClFN6O
• SYN1206
• BDBM50427363
• (R)-2-((S)-4-(3-chloro-5-fluoro-6-(1H-pyrazolo[3,4-b]pyridin-3-yl)pyridin-2-yl)piperazin-2-yl)-3-methylbutan-2-ol
• (2R)-2-[(2S)-4-[3-Chloro-5-fluoro-6-(2H-pyrazolo[3,4-b]pyridin-3-yl)pyridin-2-yl]piperazin-2-yl]-3-m
• (2R)-2-[(2S)-4-[3-chloro-5-fluoro-6-(2H-pyrazolo[3,4-b]pyridin-3-yl)pyridin-2-yl]piperazin-2-yl]-3-methylbutan-2-ol
• WCC92470
• SCHEMBL799902
• NCGC00387040-01
• AKOS037643416
• DA-59065
• CS-0064140
• 1321924-70-2
• CHEMBL2326002
• HY-112782
• AS-16335
• D81127
• MFCD31618412

• Inchi： 1S/C20H24ClFN6O/c1-11(2)20(3,29)15-10-28(8-7-23-15)19-13(21)9-14(22)17(25-19)16-12-5-4-6-24-18(12)27-26-16/h4-6,9,11,15,23,29H,7-8,10H2,1-3H3,(H,24,26,27)/t15-,20+/m0/s1
• InChI Key： HXWARSZQGAFXJM-MGPUTAFESA-N
• SMILES： ClC1C=C(C(C2=C3C=CC=NC3=NN2)=NC=1N1CCN[C@@]([H])(C1)[C@@](C)(C(C)C)O)F

Computed Properties

• Exact Mass: 418.1684153g/mol
• Monoisotopic Mass: 418.1684153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 90

Experimental Properties

• Density: 1.342±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.3 g/l) (25 º C),

VTX-27 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines